Cas no 898789-88-3 ( )
structure
Product Name:
CAS No:898789-88-3
MF:C16H14ClFO
MW:276.733167171478
MDL:MFCD03842998
CID:994362
PubChem ID:24725645
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-chloro-5-fluorophenyl)-3-(2-methylphenyl)propan-1-one
- 3'-CHLORO-5'-FLUORO-3-(2-METHYLPHENYL)PROPIOPHENONE
- 898789-88-3
- MFCD03842998
- AKOS016021110
- DTXSID90644038
- 1-(3-Chloro-5-fluorophenyl)-3-(2-methylphenyl)-1-propanone
-
-
- MDL: MFCD03842998
- Inchi: 1S/C16H14ClFO/c1-11-4-2-3-5-12(11)6-7-16(19)13-8-14(17)10-15(18)9-13/h2-5,8-10H,6-7H2,1H3
- InChI Key: DTECJUYKHRRLSO-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC(=C1)C(CCC1C=CC=CC=1C)=O)F
Computed Properties
- Exact Mass: 276.0717209g/mol
- Monoisotopic Mass: 276.0717209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.2
- Boiling Point: 404.9°C at 760 mmHg
- Flash Point: 198.7°C
- Refractive Index: 1.565
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB365678-1 g |
3'-Chloro-5'-fluoro-3-(2-methylphenyl)propiophenone; 97% |
898789-88-3 | 1g |
€846.80 | 2022-06-10 | ||
| Fluorochem | 205654-1g |
3'-chloro-5'-fluoro-3-(2-methylphenyl)propiophenone |
898789-88-3 | 97% | 1g |
£540.00 | 2022-03-01 | |
| Fluorochem | 205654-2g |
3'-chloro-5'-fluoro-3-(2-methylphenyl)propiophenone |
898789-88-3 | 97% | 2g |
£1013.00 | 2022-03-01 | |
| Fluorochem | 205654-5g |
3'-chloro-5'-fluoro-3-(2-methylphenyl)propiophenone |
898789-88-3 | 97% | 5g |
£2025.00 | 2022-03-01 | |
| abcr | AB365678-1g |
3'-Chloro-5'-fluoro-3-(2-methylphenyl)propiophenone, 97%; . |
898789-88-3 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB365678-2g |
3'-Chloro-5'-fluoro-3-(2-methylphenyl)propiophenone, 97%; . |
898789-88-3 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| Ambeed | A176299-1g |
3'-Chloro-5'-fluoro-3-(2-methylphenyl)propiophenone |
898789-88-3 | 95+% | 1g |
$437.0 | 2025-04-15 | |
| A2B Chem LLC | AH89045-1g |
3'-Chloro-5'-fluoro-3-(2-methylphenyl)propiophenone |
898789-88-3 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH89045-2g |
3'-Chloro-5'-fluoro-3-(2-methylphenyl)propiophenone |
898789-88-3 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH89045-5g |
3'-Chloro-5'-fluoro-3-(2-methylphenyl)propiophenone |
898789-88-3 | 97% | 5g |
$2291.00 | 2024-04-19 |
Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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